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Compound of Interest

Compound Name: 2,6-Difluoro-3-nitroaniline

CAS No.: 25892-09-5

Cat. No.: B1591962

Get Quote

A thorough understanding of a chemical's hazard profile is the foundation of safe laboratory

practice. For 2,6-Difluoro-3-nitroaniline, a complete, formally verified SDS is not widely

available. Therefore, a conservative risk assessment must be performed by inferring hazards

from its constituent functional groups (aniline, nitro, and fluoroaromatic) and data from closely

related compounds.

Inferred Toxicological Profile:

Aniline and its derivatives are known to pose significant health risks. The primary concern is the

potential to cause methemoglobinemia, a condition where the iron in hemoglobin is oxidized,

rendering it unable to transport oxygen effectively.[3] This leads to cyanosis (a bluish

discoloration of the skin), dizziness, headache, and rapid heart rate.[3] The presence of a nitro

group can exacerbate this effect. Furthermore, compounds in this class are often classified as

toxic if swallowed, in contact with skin, or if inhaled.[4][5]

Key Inferred Hazards:

Acute Toxicity: Harmful or toxic via oral, dermal, and inhalation routes.
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Skin & Eye Irritation: Expected to cause skin and serious eye irritation.[6]

Specific Target Organ Toxicity (STOT): Prolonged or repeated exposure may cause damage

to organs, particularly the blood (due to methemoglobinemia), liver, and kidneys.[4]

Environmental Hazard: Many nitroaromatic compounds are harmful to aquatic life with long-

lasting effects.[5]

Pre-Experiment Risk Assessment Workflow
Before any manipulation of this compound, a formal risk assessment is mandatory. This

workflow ensures all safety aspects are considered.
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Start: Proposed Experiment
with 2,6-Difluoro-3-nitroaniline

Review Available Data & SDS
of Structural Analogs
(e.g., Nitroanilines)

Assess Key Hazards:
- Acute Toxicity (All Routes)

- Methemoglobinemia Potential
- Organ Toxicity (Repeated Dose)

- Irritation (Skin/Eye)

Define Engineering Controls:
- Certified Chemical Fume Hood?

- Proximity to Safety Shower/Eyewash?

Select Mandatory PPE
(See Section 2)

Plan Waste Disposal:
- Designate Hazardous Waste Container

- Verify Labeling Requirements

Proceed with Experiment

Click to download full resolution via product page

Caption: Pre-experiment risk assessment workflow.
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Section 2: Personal Protective Equipment (PPE) - A
Self-Validating System
The selection of PPE must directly counteract the identified hazards. For a toxic, irritant powder

like 2,6-Difluoro-3-nitroaniline, a multi-layered approach is essential. The goal is to create a

system where each component's failure is backed up by another, ensuring user safety.

1. Respiratory Protection:

Rationale: Fine powders can be easily aerosolized during handling (e.g., weighing,

transferring), posing a significant inhalation risk.[4]

Protocol: All manipulations of the solid compound must be performed within a certified

chemical fume hood.[7] This is the primary engineering control. If a fume hood is unavailable

or during a large spill cleanup, a respirator with particulate filters (NIOSH/MSHA-approved) is

required.[8]

2. Eye and Face Protection:

Rationale: The compound is expected to be a severe eye irritant.[6] Accidental splashes of

the solid or its solutions can cause significant injury.

Protocol: Chemical safety goggles are mandatory at all times.[9] When handling larger

quantities (>1 g) or when there is a significant splash potential, a full face shield should be

worn over the safety goggles.[9][10]

3. Hand Protection:

Rationale: Dermal absorption is a primary route of exposure for aniline derivatives.[4]

Protocol: Use nitrile rubber gloves, ensuring they are inspected for pinholes or tears before

each use.[11] For extended procedures, consider double-gloving. Contaminated gloves must

be disposed of as hazardous waste, and hands should be washed thoroughly after removal.

[4]

4. Body Protection:
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Rationale: Protects skin from contamination and prevents the transfer of the chemical

outside the laboratory.

Protocol: A flame-resistant lab coat is required. For procedures with a higher risk of

contamination, a chemical-resistant apron or disposable coveralls should be utilized.[11]

PPE Selection Decision Tree
This diagram outlines the logical process for selecting the appropriate level of PPE.

Respiratory Protection

Eye & Face Protection

Hand & Body ProtectionHandling
2,6-Difluoro-3-nitroaniline?
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Caption: Decision tree for PPE selection.
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Section 3: Safe Handling, Storage, and Experimental
Protocols
Adherence to strict protocols during handling and storage is critical to prevent exposure and

maintain chemical integrity.

Quantitative Data Summary
The physical properties of a substance directly influence its safe handling procedures.

Property Value
Implication for Safe
Handling

Source

Molecular Formula C₆H₄F₂N₂O₂ - [12]

Molecular Weight 174.10 g/mol

For accurate weighing

and solution

preparation.

[12]

Appearance
Brown crystalline

powder

Powder form

increases inhalation

risk.

[13]

Boiling Point 286 °C

Stable at typical

laboratory

temperatures.

[13]

Flash Point 126 °C

Not considered

flammable, but

combustible at high

temperatures. Avoid

open flames.

[13]

Density 1.554 g/cm³ - [13]

Step-by-Step Handling Protocol
Preparation: Designate a specific area within the fume hood for the procedure. Ensure all

necessary equipment (spatulas, weigh boats, glassware), PPE, and the designated
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hazardous waste container are present.

Weighing: Tare the balance with a weigh boat inside. Carefully transfer the desired amount of

2,6-Difluoro-3-nitroaniline using a clean spatula. Avoid any actions that could generate

dust. Close the primary container immediately after dispensing.

Transfer/Addition: If adding to a solvent, do so slowly to avoid splashing. If adding to a

reaction vessel, use a powder funnel.

Post-Handling: Clean any contaminated surfaces (spatula, balance area) with a suitable

solvent (e.g., acetone), collecting the rinsate as hazardous waste.

De-gowning: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated outer surfaces. Wash hands thoroughly with soap and water.

Storage Protocol
Rationale: Improper storage can lead to degradation, reaction with atmospheric components,

or accidental release.

Protocol: Store the compound in a tightly sealed container.[14] Keep in a dark place, under

an inert atmosphere (e.g., argon or nitrogen), and at room temperature.[13] It should be

stored in a designated, well-ventilated cabinet away from incompatible materials such as

strong oxidizing agents and acids.[3][7]

Section 4: Emergency Response and First Aid
Rapid and correct response to an emergency can significantly mitigate harm.

First-Aid Measures
Inhalation: Immediately remove the person to fresh air.[3] If breathing is difficult or has

stopped, provide artificial respiration (avoiding mouth-to-mouth).[3] Seek immediate medical

attention and inform medical personnel of the potential for methemoglobinemia.[3]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes.[3] Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[14] Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting.[3] If the person is conscious and alert, rinse their mouth

with water and give them 2-4 cupfuls of water to drink.[3] Never give anything by mouth to an

unconscious person.[4] Seek immediate medical attention.

Spill & Fire Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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